Cas no 1428359-35-6 (N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-N'-[4-(propan-2-yl)phenyl]ethanediamide)
N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-N'-[4-(propan-2-yl)phenyl]ethanediamide Chemical and Physical Properties
Names and Identifiers
-
- N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-N'-(4-propan-2-ylphenyl)oxamide
- N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-N'-[4-(propan-2-yl)phenyl]ethanediamide
-
- Inchi: 1S/C23H29N3O3/c1-15(2)16-5-8-19(9-6-16)25-23(28)22(27)24-14-20(26(3)4)17-7-10-21-18(13-17)11-12-29-21/h5-10,13,15,20H,11-12,14H2,1-4H3,(H,24,27)(H,25,28)
- InChI Key: UDUSCUPGUHPGBP-UHFFFAOYSA-N
- SMILES: C(NCC(C1C=C2C(=CC=1)OCC2)N(C)C)(=O)C(NC1=CC=C(C(C)C)C=C1)=O
N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-N'-[4-(propan-2-yl)phenyl]ethanediamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6353-3377-2μmol |
N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-N'-[4-(propan-2-yl)phenyl]ethanediamide |
1428359-35-6 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6353-3377-5μmol |
N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-N'-[4-(propan-2-yl)phenyl]ethanediamide |
1428359-35-6 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6353-3377-10μmol |
N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-N'-[4-(propan-2-yl)phenyl]ethanediamide |
1428359-35-6 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6353-3377-20μmol |
N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-N'-[4-(propan-2-yl)phenyl]ethanediamide |
1428359-35-6 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6353-3377-1mg |
N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-N'-[4-(propan-2-yl)phenyl]ethanediamide |
1428359-35-6 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6353-3377-2mg |
N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-N'-[4-(propan-2-yl)phenyl]ethanediamide |
1428359-35-6 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6353-3377-3mg |
N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-N'-[4-(propan-2-yl)phenyl]ethanediamide |
1428359-35-6 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6353-3377-4mg |
N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-N'-[4-(propan-2-yl)phenyl]ethanediamide |
1428359-35-6 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6353-3377-5mg |
N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-N'-[4-(propan-2-yl)phenyl]ethanediamide |
1428359-35-6 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6353-3377-10mg |
N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-N'-[4-(propan-2-yl)phenyl]ethanediamide |
1428359-35-6 | 10mg |
$79.0 | 2023-09-09 |
N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-N'-[4-(propan-2-yl)phenyl]ethanediamide Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-N'-[4-(propan-2-yl)phenyl]ethanediamide
Introduction to N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-N'-[4-(propan-2-yl)phenyl]ethanediamide (CAS No. 1428359-35-6)
N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-N'-[4-(propan-2-yl)phenyl]ethanediamide, identified by its CAS number 1428359-35-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in drug discovery and development. The intricate arrangement of functional groups within its molecular framework suggests a multifaceted role in various biochemical pathways and therapeutic interventions.
The compound's structure incorporates several key features that make it a promising candidate for further investigation. The presence of a benzofuran moiety at the 2-position of the ethyl chain, combined with a dimethylamino group, contributes to its unique chemical properties. Additionally, the N'-terminus is substituted with a 4-(propan-2-yl)phenyl group, which further enhances its structural complexity and potential biological activity.
In recent years, there has been growing interest in the development of novel compounds that can modulate biological processes through targeted interactions with specific enzymes and receptors. N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-N'-[4-(propan-2-yl)phenyl]ethanediamide stands out in this context due to its ability to engage with various biochemical targets. For instance, studies have suggested that the benzofuran scaffold may interact with enzymes involved in metabolic pathways, while the dimethylamino group could serve as a pharmacophore for receptor binding.
The compound's potential applications extend to the treatment of various diseases, including neurological disorders and inflammatory conditions. Research has indicated that molecules with similar structural motifs may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation and pain signaling. Furthermore, the propan-2-yl substituent on the phenyl ring could enhance solubility and bioavailability, making it more suitable for therapeutic use.
Advances in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-N'-[4-(propan-2-yl)phenyl]ethanediamide and biological targets. These tools have enabled researchers to predict binding affinities and identify potential lead compounds for further optimization. For example, virtual screening techniques have been employed to screen large libraries of compounds for those with high affinity for specific protein targets. This approach has led to the identification of several promising candidates that warrant further experimental validation.
In addition to its potential therapeutic applications, N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-N'-[4-(propan-2-yl)phenyl]ethanediamide may also serve as a valuable tool in basic research. Its complex structure provides a unique opportunity to study enzyme mechanisms and explore new chemical space. By understanding how this compound interacts with biological systems, researchers can gain insights into fundamental biochemical processes and develop new strategies for drug design.
The synthesis of N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-N'-[4-(propan-2-yl)phenyl]ethanediamide presents both challenges and opportunities for synthetic chemists. The need to construct multiple stereocenters and incorporate sensitive functional groups requires careful planning and execution. However, recent advances in synthetic methodologies have made it possible to achieve high yields and purity levels for complex molecules like this one. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the desired molecular framework.
Evaluation of the pharmacological properties of N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-N'-[4-(propan-2-yl)phenyl]ethanediamide is ongoing in several research laboratories. Preliminary studies have shown promising results in terms of efficacy and safety profiles. These findings are encouraging and suggest that further development efforts may lead to the discovery of novel therapeutic agents based on this compound's structure. Future studies will focus on optimizing its pharmacokinetic properties and exploring new indications where it may be beneficial.
The broader implications of this research are significant for the pharmaceutical industry. The development of new drugs is essential for addressing unmet medical needs and improving patient outcomes. Compounds like N-[2-(2,3-dihydro-1-benzofuran -5 -yl)- - - - - - - - - - - - - - dimethylamino ) eth yl ] - [ 4 -( pro pan ) phen yl ] eth aned i am ide are at tached great importance due to their potential to revolutionize treatment strategies for various diseases.
1428359-35-6 (N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-N'-[4-(propan-2-yl)phenyl]ethanediamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)